Cas no 61495-25-8 (Pentanedioic acid, 3-[(4-chlorophenyl)methyl]-, dimethyl ester)

• Product Name: Pentanedioic acid, 3-[(4-chlorophenyl)methyl]-, dimethyl ester
• CAS No: 61495-25-8
• MF: C₁₄H₁₇ClO₄
• MW: 284.735383749008
• CID: 477288
• PubChem ID: 20334988
• Update Time: 2025-04-19

Pentanedioic acid, 3-[(4-chlorophenyl)methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-[(4-chlorophenyl)methyl]-, dimethyl ester
• dimethyl 3-[(4-chlorophenyl)methyl]pentanedioate
• 61495-25-8
• DTXSID30605623
• SCHEMBL11463940

• Inchi： 1S/C14H17ClO4/c1-18-13(16)8-11(9-14(17)19-2)7-10-3-5-12(15)6-4-10/h3-6,11H,7-9H2,1-2H3
• InChI Key： JRJGSBDBSSDZAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 284.08161
• Monoisotopic Mass: 284.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6